Cas no 1353964-00-7 (2-Amino-N-[1-(3-chloro-phenyl)-ethyl]-N-isopropyl-acetamide)
2-Amino-N-[1-(3-chloro-phenyl)-ethyl]-N-isopropyl-acetamide Chemical and Physical Properties
Names and Identifiers
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- 2-Amino-n-[1-(3-chloro-phenyl)-ethyl]-n-isopropyl-acetamide
- 2-Amino-N-(1-(3-chlorophenyl)ethyl)-N-isopropylacetamide
- 2-Amino-N-[1-(3-chlorophenyl)ethyl]-N-isopropylacetamide
- AM93347
- 2-Amino-N-[1-(3-chloro-phenyl)-ethyl]-N-isopropyl-acetamide
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- Inchi: 1S/C13H19ClN2O/c1-9(2)16(13(17)8-15)10(3)11-5-4-6-12(14)7-11/h4-7,9-10H,8,15H2,1-3H3
- InChI Key: STQZXHUKEHJJNW-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(=C1)C(C)N(C(CN)=O)C(C)C
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 258
- Topological Polar Surface Area: 46.3
2-Amino-N-[1-(3-chloro-phenyl)-ethyl]-N-isopropyl-acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 086436-500mg |
2-Amino-N-[1-(3-chloro-phenyl)-ethyl]-N-isopropyl-acetamide |
1353964-00-7 | 500mg |
£602.00 | 2022-03-01 |
2-Amino-N-[1-(3-chloro-phenyl)-ethyl]-N-isopropyl-acetamide Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
Additional information on 2-Amino-N-[1-(3-chloro-phenyl)-ethyl]-N-isopropyl-acetamide
Comprehensive Guide to 2-Amino-N-[1-(3-chloro-phenyl)-ethyl]-N-isopropyl-acetamide (CAS No. 1353964-00-7)
2-Amino-N-[1-(3-chloro-phenyl)-ethyl]-N-isopropyl-acetamide (CAS No. 1353964-00-7) is a specialized chemical compound widely used in pharmaceutical research and organic synthesis. This compound belongs to the class of acetamide derivatives, which are known for their versatile applications in drug discovery and material science. The presence of both amino and isopropyl functional groups makes it a valuable intermediate for synthesizing more complex molecules. Researchers and chemists often seek this compound for its unique structural properties and potential biological activities.
The chemical structure of 2-Amino-N-[1-(3-chloro-phenyl)-ethyl]-N-isopropyl-acetamide features a chlorophenyl moiety, which enhances its reactivity and binding affinity in various chemical reactions. This characteristic has led to its increasing demand in the development of novel therapeutic agents. With the growing interest in targeted drug delivery and personalized medicine, compounds like 1353964-00-7 are gaining attention for their potential to improve drug efficacy and reduce side effects.
One of the most frequently asked questions about 2-Amino-N-[1-(3-chloro-phenyl)-ethyl]-N-isopropyl-acetamide is its solubility and stability under different conditions. Studies indicate that this compound exhibits moderate solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and methanol, making it suitable for laboratory-scale reactions. Its stability at room temperature ensures ease of handling and storage, which is crucial for industrial applications.
In recent years, the pharmaceutical industry has shown a heightened interest in acetamide-based compounds due to their role in modulating enzyme activity and receptor interactions. 2-Amino-N-[1-(3-chloro-phenyl)-ethyl]-N-isopropyl-acetamide is no exception, as it has been explored in the synthesis of potential central nervous system (CNS) agents and anti-inflammatory drugs. Researchers are particularly intrigued by its ability to cross the blood-brain barrier, a critical factor in developing treatments for neurological disorders.
Another area where 1353964-00-7 finds application is in agrochemical research. The compound's structural features make it a candidate for designing new pesticides and herbicides with improved selectivity and environmental safety. As sustainability becomes a global priority, the demand for eco-friendly agrochemicals has surged, placing 2-Amino-N-[1-(3-chloro-phenyl)-ethyl]-N-isopropyl-acetamide in the spotlight for innovative solutions.
From a commercial perspective, the market for specialty chemicals like 2-Amino-N-[1-(3-chloro-phenyl)-ethyl]-N-isopropyl-acetamide is expanding rapidly. Companies involved in custom synthesis and contract research are increasingly sourcing this compound to meet the needs of academic and industrial clients. Its versatility and potential for high-value applications make it a sought-after material in the chemical supply chain.
For those interested in the synthetic pathways of 2-Amino-N-[1-(3-chloro-phenyl)-ethyl]-N-isopropyl-acetamide, recent advancements in green chemistry have introduced more sustainable methods. Catalytic processes and solvent-free reactions are being explored to minimize waste and energy consumption, aligning with the principles of circular economy. These innovations not only enhance the compound's appeal but also contribute to reducing the environmental footprint of chemical manufacturing.
In conclusion, 2-Amino-N-[1-(3-chloro-phenyl)-ethyl]-N-isopropyl-acetamide (CAS No. 1353964-00-7) is a multifaceted compound with significant potential in pharmaceuticals, agrochemicals, and material science. Its unique chemical properties, combined with the growing demand for innovative intermediates, position it as a key player in modern research and development. As scientific inquiries into its applications continue, this compound is expected to play a pivotal role in addressing some of the most pressing challenges in healthcare and sustainability.
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